Cas no 338454-14-1 ((1H-indazol-5-yl)boronic acid)

• Product Name: (1H-indazol-5-yl)boronic acid
• CAS No: 338454-14-1
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• MDL: MFCD06739151
• CID: 67736
• PubChem ID: 17750504
• Update Time: 2025-06-08

(1H-indazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-boronic acid
• 1H-Indazol-5-yl-5-boronic acid Indazole-5-boronic acid
• 1H-indazol-5-ylboronic acid
• 1H-Indazol-5-yl-5-boronic acid
• Indazole-5-boronic acid
• (1H-indazol-5-yl)boronic acid
• FT-0646133
• CLVPGJWAMIADSY-UHFFFAOYSA-N
• SY020865
• CHEMBL3236907
• 1H-INDAZOLE-5-BORONICACID
• 338454-14-1
• SCHEMBL23786
• A25134
• CS-D0077
• J-500185
• AKOS005255244
• 1361253-30-6
• NCGC00249487-01
• PS-9449
• 1H-Indazole-5-boronic acid, >=95%
• MFCD06739151
• Boronic acid, B-1H-indazol-5-yl-
• EN300-212656
• 5-indazolylboronic acid
• PB30851
• B-1H-INDAZOL-5-YL-BORONIC ACID
• (2H-Indazol-5-yl)boronic acid
• DTXSID40590551
• C7H7BN2O2
• AM81174
• Indazole-5-boronic acid;1H-Indazole-5-boronic acid

• MDL： MFCD06739151
• Inchi： 1S/C7H7BN2O2/c11-8(12)6-1-2-7-5(3-6)4-9-10-7/h1-4,11-12H,(H,9,10)
• InChI Key： CLVPGJWAMIADSY-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=NN2)C=1)O

Computed Properties

• Exact Mass: 162.06000
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Melting Point: 175-180 °C
• PSA: 69.14000
• LogP: -0.75730

(1H-indazol-5-yl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (1H-indazol-5-yl)boronic acid

Professional Introduction to (1H-indazol-5-yl)boronic Acid (CAS No. 338454-14-1)

(1H-indazol-5-yl)boronic acid, identified by its Chemical Abstracts Service (CAS) number 338454-14-1, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the indazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The boronic acid moiety in its structure imparts unique reactivity, making it a valuable intermediate in various synthetic applications.

The< strong> boronic acid functional group is particularly noteworthy due to its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. These reactions facilitate the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. In pharmaceutical research, such transformations are crucial for developing novel drug candidates with improved efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the< strong> indazole scaffold as a privileged structure in drug discovery. Indazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a boronic acid group into indazole derivatives has opened new avenues for designing molecules with enhanced pharmacological profiles. For instance, studies have demonstrated that indazole-based boronic acids can serve as potent inhibitors of enzymes involved in cancer cell proliferation and metabolism.

In the context of drug development, (1H-indazol-5-yl)boronic acid has been explored as a key intermediate in the synthesis of targeted therapeutics. Its reactivity allows for the facile introduction of diverse functional groups, enabling the creation of molecules that can interact specifically with biological targets. This flexibility has been leveraged in the design of small-molecule inhibitors targeting kinases and other enzymes implicated in various diseases.

Moreover, the< strong> Suzuki-Miyaura coupling reaction involving (1H-indazol-5-yl)boronic acid has found applications beyond pharmaceuticals. In materials science, this reaction is utilized to construct organic semiconductors and luminescent materials. The ability to precisely control molecular architecture through cross-coupling reactions has led to the development of novel materials with tailored electronic and optical properties.

The synthesis of (1H-indazol-5-yl)boronic acid typically involves multi-step organic transformations starting from readily available precursors. Key steps include halogenation followed by Miyaura borylation, which introduces the boronic acid functionality onto the indazole ring. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making them more amenable to large-scale production.

Recent research has also focused on developing greener synthetic routes for organoboron compounds. The use of palladium catalysts in cross-coupling reactions has been criticized for its environmental impact due to metal waste generation. To address this concern, alternative catalysts based on nickel and copper have been investigated, offering a more sustainable approach to synthesizing (1H-indazol-5-yl)boronic acid and related derivatives.

In conclusion, (1H-indazol-5-yl)boronic acid (CAS No. 338454-14-1) represents a versatile building block in pharmaceutical and materials chemistry. Its unique structural features and reactivity make it an invaluable tool for constructing complex molecules with significant biological and technological applications. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical innovation.